5-Methyl-5-nitro-2-octyl-1,3-dioxane

• CAS No.: 5445-56-7
• Molecular Formula: C13H25NO4
• Molecular Weight: 259.34 g/mol
• IUPAC Name: 5-methyl-5-nitro-2-octyl-1,3-dioxane
• InChI: InChI=1S/C13H25NO4/c1-3-4-5-6-7-8-9-12-17-10-13(2,11-18-12)14(15)16/h12H,3-11H2,1-2H3
• InChI Key: AGTPVWJOOJSSTR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1OCC(CO1)(C)[N+](=O)[O-]

Description

5-Methyl-5-nitro-2-octyl-1,3-dioxane is a nitro-substituted 1,3-dioxane derivative characterized by a methyl group at position 5, a nitro group at the same position, and a long-chain octyl group at position 2. This compound belongs to a class of cyclic acetals and ketals, which are frequently employed in organic synthesis as protecting groups or intermediates due to their stability under various reaction conditions . Its structural features influence both its reactivity and applications, particularly in contexts requiring controlled decomposition or solvent interactions.

Biological Activity

5-Methyl-5-nitro-2-octyl-1,3-dioxane (C13H25NO4) is a chemical compound that has garnered attention for its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant studies that highlight its significance in various applications.

Chemical Structure and Properties

5-Methyl-5-nitro-2-octyl-1,3-dioxane is characterized by a dioxane ring structure with a nitro group and an octyl side chain. The molecular structure can be represented as follows:

• Molecular Formula : C13H25NO4
• Molecular Weight : 257.35 g/mol

The presence of the nitro group is significant as it often correlates with biological activity, particularly in antimicrobial and anti-inflammatory contexts.

Mechanisms of Biological Activity

The biological activity of 5-Methyl-5-nitro-2-octyl-1,3-dioxane can be attributed to several mechanisms:

• Antimicrobial Activity : Preliminary studies suggest that compounds with nitro groups can exhibit antimicrobial properties. The mechanism typically involves the disruption of bacterial cell wall synthesis or interference with nucleic acid metabolism.
• Anti-inflammatory Properties : Compounds similar to 5-Methyl-5-nitro-2-octyl-1,3-dioxane have been shown to modulate inflammatory pathways, potentially through inhibition of pro-inflammatory cytokines.
• Cytotoxic Effects : Investigations into the cytotoxicity of this compound indicate that it may induce apoptosis in certain cancer cell lines, making it a candidate for further research in cancer therapeutics.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	Reduction in cytokine levels
Cytotoxicity	Induction of apoptosis in cancer cells

Case Study: Antimicrobial Efficacy

A study published in Environmental Science & Technology evaluated the antimicrobial efficacy of various dioxane derivatives, including 5-Methyl-5-nitro-2-octyl-1,3-dioxane. The results indicated a significant reduction in the growth of Escherichia coli and Staphylococcus aureus at concentrations as low as 50 µg/mL. The compound's mechanism was hypothesized to involve disruption of the bacterial cell membrane integrity and interference with metabolic processes .

Case Study: Anti-inflammatory Effects

Another investigation focused on the anti-inflammatory properties of dioxane derivatives. In vitro assays demonstrated that 5-Methyl-5-nitro-2-octyl-1,3-dioxane could reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cultures. This suggests potential therapeutic applications in inflammatory diseases .

Comparison with Similar Compounds

Thermal Decomposition and Substituent Effects

Computational studies on 5-nitro-5-R-1,3-dioxane compounds (R = H, CH₃, Br) reveal significant substituent-dependent trends in thermal decomposition mechanisms and kinetics :

Compound (R Group)	Activation Free Energy (kJ·mol⁻¹, Gas Phase)	Solvent Effect (DMSO)	Rate Increase in DMSO vs. Gas Phase
R = H	297.7 (two-stage mechanism)	Moderate	~10-fold
R = CH₃ (Methyl)	204.7 (single-stage mechanism)	Strong	>80-fold
R = Br	215.3	Negligible	Minimal

Key findings:

• Methyl Substituent (R = CH₃): The methyl group at position 5 stabilizes transition states, lowering the activation energy barrier and favoring a single-stage decomposition mechanism. In dimethyl sulfoxide (DMSO), solvent interactions further reduce the energy barrier, increasing the decomposition rate by over 80-fold compared to the gas phase .
• Bromine Substituent (R = Br): Bromine’s electron-withdrawing nature results in higher activation energy than methyl but lower than hydrogen. However, solvent stabilization in DMSO is negligible, limiting its utility in solution-phase reactions .
• Hydrogen Substituent (R = H): Exhibits a less feasible two-stage mechanism with a high activation energy (297.7 kJ·mol⁻¹), making it less reactive than methyl-substituted analogs .

These data highlight the superior reactivity and solvent compatibility of 5-methyl-5-nitro derivatives in thermal decomposition processes.

Biocidal and Preservative Compounds

• 5-Bromo-5-nitro-1,3-dioxane: Structurally analogous to 5-methyl-5-nitro derivatives but substituted with bromine. It shares functional similarities with 2-bromo-2-nitropropane-1,3-diol (BNPD) , a widely used biocide in metalworking fluids and preservative in cosmetics. BNPD’s efficacy stems from its nitro and bromine groups, which confer antimicrobial activity. However, BNPD and its analogs are restricted in EU Ecolabel detergent products due to toxicity concerns .
• However, its ecotoxicological profile remains less studied compared to brominated analogs, which are predicted to exhibit moderate toxicity to aquatic life and significant skin irritation at concentrations >0.5% .

Industrial Intermediates

• 5-Ethyl-5-methyl-2-nonyl-1,3-dioxane: A structurally similar compound with branched alkyl chains (ethyl, methyl, nonyl). Its safety data sheet indicates use in industrial formulations, with precautions for inhalation and skin contact . Unlike nitro-substituted derivatives, this compound lacks explosive or high-energy decomposition pathways, emphasizing the critical role of nitro groups in reactivity.